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Compound of Interest

2-Chloroacetimidamide
Compound Name:
hydrochloride

Cat. No.: B078023

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-Chloroacetimidamide hydrochloride, including detailed
operational and disposal plans to minimize risk and ensure compliance.

2-Chloroacetimidamide hydrochloride is a hazardous chemical that requires strict
adherence to safety protocols. It is toxic if swallowed, in contact with skin, or inhaled, and
causes severe skin burns and eye damage. Furthermore, it is corrosive to the respiratory tract
and reacts violently with water, liberating toxic gas. Prolonged or repeated exposure can cause
organ damage, specifically to the lungs.

Hazard Summary

For quick reference, the following table summarizes the key hazards associated with 2-
Chloroacetimidamide hydrochloride.
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Hazard Classification Category
Acute Toxicity (Oral) Category 3[1]
Acute Toxicity (Dermal) Category 3
Acute Toxicity (Inhalation) Category 3

Skin Corrosion Sub-category 1A
Serious Eye Damage Category 1

Specific Target Organ Toxicity (Repeated
Category 1 (Lungs)
Exposure)

Acute Aquatic Hazard Category 1

Personal Protective Equipment (PPE)

Due to the severe hazards posed by 2-Chloroacetimidamide hydrochloride, a

comprehensive suite of personal protective equipment is mandatory.

Respiratory Protection: A full-face respirator with a cartridge suitable for protection against
organic vapors and acid gases is required, especially given that the substance is corrosive to
the respiratory tract and liberates toxic gas upon contact with water. In case of fire, a self-
contained breathing apparatus is necessary.

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes and severe eye damage.[2]

Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.qg., nitrile or neoprene) at all times.[1] It is
recommended to use two pairs of gloves.[3] Gloves must be inspected before use and
disposed of properly after handling the chemical.[1]

o Lab Coat/Gown: A disposable, fluid-resistant gown or a chemical-resistant lab coat should
be worn to prevent skin contact.[3] Standard cloth lab coats are not sufficient.
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o Coveralls: For tasks with a higher risk of exposure, disposable chemical-resistant coveralls
are recommended.[4]

o Footwear: Closed-toe shoes are mandatory. For larger scale operations or in case of spills,
chemical-resistant boots should be worn.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict, methodical workflow is critical for the safe handling of 2-
Chloroacetimidamide hydrochloride.

e Preparation:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

o Ensure an eyewash station and safety shower are readily accessible and have been
recently tested.[5]

o Prepare all necessary equipment and reagents before handling the chemical to minimize
movement and potential for accidents.

o Have a spill kit readily available that is appropriate for reactive and corrosive materials.
e Handling the Chemical:

o Don all required PPE before entering the designated handling area.

o Carefully unpack the container within the fume hood.

o When weighing the solid, do so in the fume hood to avoid inhalation of any dust particles.

[1]

o If making a solution, add the 2-Chloroacetimidamide hydrochloride slowly to the
solvent. Be aware that it reacts violently with water.

e Post-Handling:
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o Securely close the container and store it in a cool, dry, well-ventilated place away from
incompatible materials such as strong oxidizing agents, bases, and reducing agents.[1][6]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Carefully remove PPE, avoiding contact with contaminated surfaces. Dispose of single-
use items in the designated hazardous waste stream.

Disposal Plan

Proper disposal is a critical final step in the safe handling of 2-Chloroacetimidamide
hydrochloride.

e \Waste Collection:

o All solid waste contaminated with 2-Chloroacetimidamide hydrochloride (e.g., weighing
paper, contaminated gloves, disposable gowns) must be collected in a designated, clearly
labeled hazardous waste container.

o Liquid waste containing this chemical should be collected in a separate, compatible, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

» Disposal Procedure:
o Dispose of all waste in accordance with local, state, and federal regulations.

o Work with your institution's Environmental Health and Safety (EHS) department to ensure
proper pickup and disposal of the hazardous waste. Do not attempt to dispose of this
chemical down the drain or in regular trash.[1]

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of 2-
Chloroacetimidamide hydrochloride.
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Caption: Workflow for Safe Handling of 2-Chloroacetimidamide Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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